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Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Methyl D-cysteinate hydrochloride, including detailed operational

and disposal plans to foster a culture of safety and compliance.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Methyl D-cysteinate hydrochloride, a comprehensive approach to personal

safety is crucial. The following table summarizes the required personal protective equipment.
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Protection Type Specific Recommendations Rationale

Eye Protection

Goggles meeting European

standard EN 166 or OSHA's

29 CFR 1910.133 regulations.

[1]

To prevent eye irritation or

serious eye damage from dust

particles or splashes.[2]

Hand Protection
Protective gloves (e.g., nitrile

rubber).

To prevent skin irritation upon

contact.[2] It is important to

inspect gloves for any

degradation before use.

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[1]

To avoid skin contact and

potential irritation.

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation. For large-scale use

or in emergencies, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator is recommended.

To prevent respiratory tract

irritation from dust inhalation.

Engineering controls, such as ensuring adequate ventilation, especially in confined areas, and

having eyewash stations and safety showers close to the workstation, are fundamental to a

safe handling environment.[1]

Physical and Chemical Properties
Understanding the properties of Methyl D-cysteinate hydrochloride is key to its safe handling

and storage.
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Property Value

Molecular Formula C₄H₉NO₂S · HCl[3]

Molecular Weight 171.65 g/mol [2]

Appearance White to off-white solid.[2]

Melting Point 142 °C (decomposes).[4]

Storage Conditions
4°C, in a sealed container, away from moisture.

[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational protocol minimizes risks associated with handling Methyl D-
cysteinate hydrochloride.

Preparation: Before handling, ensure all necessary PPE is worn correctly. Work in a well-

ventilated area, preferably within a chemical fume hood.[5]

Handling: Avoid all personal contact, including the inhalation of dust.[6] Do not eat, drink, or

smoke in the handling area.

Weighing and Transfer: When weighing or transferring the solid, use dry, clean utensils and

equipment to avoid contamination.[6] Minimize the generation of dust.

In Case of a Spill:

Minor Spills: Clean up spills immediately.[6] Use dry clean-up procedures and avoid

generating dust.[6] Sweep up the material and place it in a clean, dry, sealable, and

labeled container for disposal.[6]

Major Spills: Evacuate the area and alert the appropriate emergency response team.[5]

After Handling: Always wash hands thoroughly with soap and water after handling the

chemical.[6]
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Disposal Plan: Safe and Compliant Waste
Management
Proper disposal of Methyl D-cysteinate hydrochloride and any contaminated materials is

critical to prevent environmental contamination and ensure regulatory compliance.

Waste Identification: Methyl D-cysteinate hydrochloride should be treated as chemical

waste.

Containerization: Place the waste chemical into a chemically compatible, leak-proof

container with a secure cap.[7]

Labeling: Clearly label the waste container with the full chemical name: "Methyl D-
cysteinate hydrochloride." Do not use abbreviations.[7] Include the quantity of waste and

the date of generation.[7]

Contaminated Materials: Any materials, such as gloves or paper towels, that come into

contact with the chemical should also be disposed of as chemical waste.

Institutional Procedures: The disposal of Methyl D-cysteinate hydrochloride should be

managed through your institution's Environmental Health and Safety (EHS) program.[7] Do

not dispose of this chemical in the regular trash or down the drain.[7]

Regulatory Compliance: Consult with your institution's EHS department and local waste

management authorities for specific disposal regulations and guidance.[6] In some cases,

incineration at an approved site may be the required method of disposal.[6]

Diagram: Workflow for Handling a Chemical Spill

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b15598826?utm_src=pdf-body
https://www.benchchem.com/product/b15598826?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Cysteine_Ethyl_Ester_HCl_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15598826?utm_src=pdf-body
https://www.benchchem.com/product/b15598826?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Cysteine_Ethyl_Ester_HCl_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Cysteine_Ethyl_Ester_HCl_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b15598826?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Cysteine_Ethyl_Ester_HCl_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_L_Cysteine_Ethyl_Ester_HCl_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://sdfine.com/media/catalog/product/attachment/47054MSDS.pdf
https://sdfine.com/media/catalog/product/attachment/47054MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling a Chemical Spill
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Caption: This diagram outlines the procedural flow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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